Cas no 57928-60-6 (4-(Benzyloxy)benzimidamide Hydrochloride)

• Product Name: 4-(Benzyloxy)benzimidamide Hydrochloride
• CAS No: 57928-60-6
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• MDL: MFCD06738564
• CID: 947744
• PubChem ID: 11242483
• Update Time: 2025-10-29

4-(Benzyloxy)benzimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxybenzamidine hydrochloride
• 4-BENZYLOXYBENZAMIDINE
• 4-benzyloxy-benzamidine
• 4-phenylmethoxybenzenecarboximidamide,hydrochloride
• 4-(benzyloxy)benzene-1-carboximidamide hydrochloride
• 4-Benzyloxy-benzamidine hydrochloride
• EN300-55645
• A831674
• 4-phenylmethoxybenzenecarboximidamide Hydrochloride
• G35463
• CS-0251658
• 57928-60-6
• Z1259341025
• DTXSID80459895
• MFCD06738564
• YYXKRNUJMKSJMF-UHFFFAOYSA-N
• 4-(BENZYLOXY)BENZIMIDAMIDEHYDROCHLORIDE
• 4-(Benzyloxy)benzene-1-carboximidamide--hydrogen chloride (1/1)
• SY184025
• 4-phenylmethoxybenzenecarboximidamide;hydrochloride
• CHEMBL2286481
• SCHEMBL1034406
• AKOS015846802
• 4-(BENZYLOXY)BENZIMIDAMIDE HYDROCHLORIDE
• 4-(Benzyloxy)benzimidamide Hydrochloride

• MDL： MFCD06738564
• Inchi： 1S/C14H14N2O.ClH/c15-14(16)12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11;/h1-9H,10H2,(H3,15,16);1H
• InChI Key： YYXKRNUJMKSJMF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(=N)N)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.08700
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.10000
• LogP: 4.15170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Benzyloxy)benzimidamide Hydrochloride

4-(Benzyloxy)benzimidamide Hydrochloride (CAS 57928-60-6): A Comprehensive Guide to Its Properties and Applications

4-(Benzyloxy)benzimidamide Hydrochloride (CAS 57928-60-6) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to as 4-(Benzyloxy)benzimidamide HCl, belongs to the class of benzimidamide derivatives, which are known for their versatile applications in medicinal chemistry and drug development. The benzyloxy group attached to the benzimidamide core enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 4-(Benzyloxy)benzimidamide Hydrochloride is C14H14N2O·HCl, and it typically appears as a white to off-white crystalline powder. Its CAS number 57928-60-6 is a unique identifier that helps researchers and manufacturers accurately track and reference this compound in scientific literature and regulatory documents. The compound's stability under standard laboratory conditions and its compatibility with various solvents make it a preferred choice for experimental studies.

One of the most notable applications of 4-(Benzyloxy)benzimidamide Hydrochloride is its role as a building block in the synthesis of biologically active molecules. Researchers have explored its potential in developing enzyme inhibitors and receptor modulators, particularly in the field of central nervous system (CNS) disorders. The compound's ability to interact with specific biological targets has sparked interest in its use for neuroprotective and anti-inflammatory applications, aligning with current trends in neurodegenerative disease research.

In recent years, the demand for 4-(Benzyloxy)benzimidamide HCl has grown due to its utility in high-throughput screening and drug discovery programs. Pharmaceutical companies and academic institutions frequently inquire about its availability and purity, as it serves as a critical intermediate in the synthesis of more complex molecules. The compound's benzimidamide core is particularly valuable for designing small-molecule therapeutics, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, 4-(Benzyloxy)benzimidamide Hydrochloride offers several advantages. Its benzyloxy group can be selectively modified or removed under controlled conditions, enabling the creation of diverse derivatives. This flexibility makes it a popular choice for structure-activity relationship (SAR) studies, where researchers aim to optimize the biological activity of lead compounds. The hydrochloride salt form ensures improved stability and handling, which is crucial for large-scale production.

The compound's physicochemical properties, including its melting point, solubility profile, and spectroscopic characteristics, are well-documented in scientific literature. These properties are essential for quality control and analytical purposes, ensuring that researchers can reliably reproduce experimental results. The CAS 57928-60-6 identifier also facilitates global trade and regulatory compliance, as it is recognized by chemical databases and inventory systems worldwide.

Current research trends highlight the potential of 4-(Benzyloxy)benzimidamide Hydrochloride in addressing unmet medical needs, particularly in the areas of neurological disorders and chronic inflammation. Its structural features make it a promising candidate for developing blood-brain barrier permeable agents, a key challenge in CNS drug development. These applications align with the growing focus on precision medicine and personalized therapeutics, which are dominant themes in contemporary biomedical research.

For laboratories and research facilities, sourcing high-quality 4-(Benzyloxy)benzimidamide HCl is critical for ensuring experimental reproducibility. Suppliers typically provide detailed certificates of analysis (CoA) that include information on purity, impurities, and storage conditions. The compound's stability under recommended storage conditions (-20°C, desiccated) ensures long-term usability, making it a reliable reagent for ongoing research projects.

In conclusion, 4-(Benzyloxy)benzimidamide Hydrochloride (CAS 57928-60-6) represents an important tool in modern chemical and pharmaceutical research. Its unique structural features, combined with its versatile applications in drug discovery, make it a valuable asset for scientists exploring new therapeutic avenues. As research continues to uncover its potential in addressing complex medical challenges, the demand for this compound is likely to increase, solidifying its position as a key intermediate in medicinal chemistry.